7-methoxy-3-{[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one

• IUPAC Name: 7-methoxy-3-[[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]methyl]quinazolin-4-one
• InChI: InChI=1S/C22H24N4O4/c1-29-16-5-6-17-19(12-16)24-14-26(21(17)27)13-15-7-10-25(11-8-15)22(28)18-4-3-9-23-20(18)30-2/h3-6,9,12,14-15H,7-8,10-11,13H2,1-2H3
• InChI Key: IQFQHIRTCLQHGA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)N(C=N2)CC3CCN(CC3)C(=O)C4=C(N=CC=C4)OC
• Molecular Formula: C22H24N4O4
• Molecular Weight: 408.4 g/mol
• CAS No.: 2548998-30-5

Description

The compound 7-methoxy-3-{[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one (hereafter referred to as the target compound) features a 3,4-dihydroquinazolin-4-one core substituted with a methoxy group at position 7 and a piperidinylmethyl group at position 3. The piperidine ring is further functionalized with a 2-methoxypyridine-3-carbonyl moiety.

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Heterocycle Variants

Pyrido[3,4-d]pyrimidin-4(3H)-one Derivatives

Compounds such as 8-(4-(1-ethylpiperidin-4-yl)-1H-pyrazol-1-yl)-3-((2-(trimethylsilyl)ethoxy)methyl)pyrido[3,4-d]pyrimidin-4(3H)-one (, Compound 33b) replace the quinazolinone core with a pyrido-pyrimidinone system. While the heterocyclic core differs, the substitution pattern (piperidine-linked groups) is conserved. Such analogs are often explored for their enhanced metabolic stability or solubility due to the pyrimidine ring’s electron-deficient nature .

Pyrido[1,2-a]pyrimidin-4-one Derivatives

Patent-derived compounds like 2-(3,4-dimethoxyphenyl)-7-(4-ethylpiperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one () exhibit a fused pyrido-pyrimidinone scaffold. These derivatives prioritize substituent diversity (e.g., ethylpiperazine, dimethoxyphenyl) for targeting specific enzymatic pockets, highlighting the trade-offs between core rigidity and substituent flexibility .

Substituent Modifications on the Piperidine Ring

Thiadiazole-Substituted Analogs

The compound 7-methoxy-3-({1-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one (CAS 2548986-56-5, ) replaces the 2-methoxypyridine-3-carbonyl group with a thiadiazole ring. The molecular weight (401.48 g/mol) is comparable to the target compound, but the thiadiazole may confer distinct pharmacokinetic profiles .

Pyrazine-Substituted Analogs

7-Methoxy-3-{[1-(3-methylpyrazin-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one () substitutes the pyridine-carbonyl group with a methylpyrazine. Pyrazine’s nitrogen-rich structure could enhance hydrogen-bonding interactions, though steric effects from the methyl group might reduce affinity for planar binding sites .

Simplified Piperidine Derivatives

7-Methoxy-3-[(piperidin-4-yl)methyl]-3,4-dihydroquinazolin-4-one dihydrochloride () lacks the 2-methoxypyridine-3-carbonyl substituent entirely. The dihydrochloride salt form (MW 346.26 g/mol) likely improves aqueous solubility but may reduce membrane permeability compared to the neutral target compound .

Data Table: Key Structural and Molecular Comparisons

Compound Name	Core Structure	Piperidine Substituent	Molecular Formula	Molecular Weight (g/mol)	Evidence ID
Target Compound	3,4-Dihydroquinazolin-4-one	2-Methoxypyridine-3-carbonyl	C₂₃H₂₅N₅O₄	447.48 (estimated)	N/A
7-Methoxy-3-({1-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperidin-4-yl}methyl)-3,4-dihydroquinazolin-4-one	3,4-Dihydroquinazolin-4-one	3-(Methoxymethyl)-1,2,4-thiadiazol-5-yl	C₁₉H₂₃N₅O₃S	401.48
8-(4-(1-Ethylpiperidin-4-yl)-1H-pyrazol-1-yl)-3-((2-(trimethylsilyl)ethoxy)methyl)pyrido[3,4-d]pyrimidin-4-one	Pyrido[3,4-d]pyrimidin-4-one	1-Ethylpiperidin-4-yl + pyrazole	C₂₄H₃₅N₇O₂Si	513.76
7-Methoxy-3-[(piperidin-4-yl)methyl]-3,4-dihydroquinazolin-4-one dihydrochloride	3,4-Dihydroquinazolin-4-one	Unsubstituted piperidine (dihydrochloride)	C₁₅H₂₁Cl₂N₃O₂	346.26

Research Implications and Trends

• Electron-Deficient Cores: Pyrido-pyrimidinones () may offer improved solubility over quinazolinones but could compromise target selectivity due to increased planar rigidity .
• Substituent Flexibility : The 2-methoxypyridine-3-carbonyl group in the target compound likely enhances binding specificity compared to simpler piperidine derivatives (), though synthetic complexity increases .
• Salt Forms : Dihydrochloride salts () highlight formulation strategies to address solubility challenges, a common theme in preclinical development .